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Compound of Interest

Compound Name: GSK926

Cat. No.: B15586644 Get Quote

Essential Safety and Handling Guide for GSK926
Disclaimer: No specific Safety Data Sheet (SDS) for GSK926 is publicly available at the time of

this writing. The following guidance is based on general best practices for handling potent,

selective, cell-active research compounds and information available for similar EZH2 inhibitors.

Researchers must consult with their institution's Environmental Health and Safety (EHS)

department to conduct a formal risk assessment and establish specific standard operating

procedures (SOPs) before handling this substance.

GSK926 is a selective and potent inhibitor of the histone lysine methyltransferase EZH2, with

cell-active properties, making it a valuable tool in cancer research.[1][2] Due to its potent

biological activity, it is crucial to handle GSK926 with a high degree of caution to minimize

exposure and ensure a safe laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
A conservative approach to personal protection is mandatory when handling GSK926, given

the absence of specific hazard data. The following PPE should be considered the minimum

requirement.
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a full-face shield.

Hand Protection
Nitrile or other chemically resistant gloves.

Double gloving is recommended.

Body Protection

A lab coat, worn fully buttoned. For procedures

with a higher risk of splashes or aerosol

generation, a chemically resistant apron or

coveralls should be used.

Respiratory Protection

A NIOSH-approved respirator with appropriate

cartridges for organic vapors and particulates

should be used, especially when handling the

powder form or creating solutions.

Operational and Disposal Plans
A clear and logical workflow is critical to ensure the safe handling and disposal of GSK926. The

following sections provide a step-by-step guide from receiving the compound to its final

disposal.

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a clearly labeled, sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials. Follow the manufacturer's specific

storage temperature recommendations.

Designated Area: All handling of GSK926, especially in its solid form, should be conducted in

a designated area, such as a chemical fume hood or a ventilated balance enclosure, to

minimize inhalation exposure.

Weighing: To prevent the generation of airborne dust, weigh the solid compound within a

ventilated enclosure.

Solution Preparation: When preparing solutions, slowly add the solid GSK926 to the solvent

to avoid splashing.
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Post-Experiment: After each procedure, thoroughly decontaminate all work surfaces and

equipment. Remove and dispose of PPE in the designated waste containers.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Spill Cleanup: In the event of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE and use an inert absorbent material to contain the spill. Collect the

absorbed material and any contaminated surfaces into a sealed container for hazardous

waste disposal.

The disposal of GSK926 and any contaminated materials must be handled as hazardous

waste in accordance with local, state, and federal regulations.

Waste Type Disposal Procedure

Unused or Expired Compound

Dispose of in its original container or a clearly

labeled, sealed container as hazardous

chemical waste.

Liquid Waste (Solutions)

Collect in a dedicated, sealed, and chemically

compatible waste container. Clearly label as

"Hazardous Waste" with the chemical name and

solvent. Do not pour down the drain.

Contaminated Labware (Gloves, pipette tips,

etc.)

Collect in a designated hazardous waste bag or

container. For highly contaminated items, use

an inert absorbent material to contain the

substance before disposal.
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Experimental Workflow
The following diagram outlines a general workflow for the safe handling of a potent research

compound like GSK926.
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Caption: A generalized workflow for the safe handling of potent research compounds like

GSK926.

Signaling Pathway Context
GSK926 is an inhibitor of EZH2 (Enhancer of Zeste Homolog 2), a key component of the

Polycomb Repressive Complex 2 (PRC2). EZH2 is a histone methyltransferase that catalyzes

the trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with gene

silencing. By inhibiting EZH2, GSK926 can lead to the reactivation of tumor suppressor genes

that have been silenced by this epigenetic modification.
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Caption: The inhibitory effect of GSK926 on the EZH2 signaling pathway, leading to gene

reactivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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